Cas no 2751610-95-2 (2-Bromo-4-(2,2-difluorocyclopropyl)thiazole)

• Product Name: 2-Bromo-4-(2,2-difluorocyclopropyl)thiazole
• CAS No: 2751610-95-2
• MF: C₆H₄BrF₂NS
• MW: 240.068466186523
• CID: 6123258
• PubChem ID: 165648444
• Update Time: 2025-05-21

2-Bromo-4-(2,2-difluorocyclopropyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(2,2-difluorocyclopropyl)-1,3-thiazole
• 2-Bromo-4-(2,2-difluorocyclopropyl)thiazole
• 2751610-95-2
• EN300-37099850

• Inchi： 1S/C6H4BrF2NS/c7-5-10-4(2-11-5)3-1-6(3,8)9/h2-3H,1H2
• InChI Key： APAKRWNLUIMWKX-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1CC1(F)F

Computed Properties

• Exact Mass: 238.92159g/mol
• Monoisotopic Mass: 238.92159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-Bromo-4-(2,2-difluorocyclopropyl)thiazole

Recent Advances in the Study of 2-Bromo-4-(2,2-difluorocyclopropyl)thiazole (CAS: 2751610-95-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-4-(2,2-difluorocyclopropyl)thiazole (CAS: 2751610-95-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a thiazole core substituted with a bromo group and a difluorocyclopropyl moiety, exhibits promising properties for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its synthetic pathways, biological activities, and mechanistic insights, positioning it as a valuable scaffold for medicinal chemistry.

One of the key areas of research involving 2-Bromo-4-(2,2-difluorocyclopropyl)thiazole is its role as a building block in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of the difluorocyclopropyl group has been shown to enhance the binding affinity and selectivity of these inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer. The study highlighted the compound's ability to form stable interactions with the kinase active site, attributed to the electron-withdrawing effects of the difluorocyclopropyl group.

In addition to its applications in oncology, 2-Bromo-4-(2,2-difluorocyclopropyl)thiazole has also been investigated for its antimicrobial properties. A recent preprint on BioRxiv reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This finding opens new avenues for addressing the global challenge of antibiotic resistance, particularly in hospital-acquired infections.

The synthetic accessibility of 2-Bromo-4-(2,2-difluorocyclopropyl)thiazole has also been a focus of recent research. A 2024 paper in Organic Letters detailed a scalable, one-pot synthesis method that significantly improves yield and reduces production costs. This advancement is particularly relevant for industrial-scale applications, as it addresses previous limitations related to the compound's complex stereochemistry and sensitivity to reaction conditions. The new method employs a palladium-catalyzed cross-coupling reaction, which has been optimized for high regioselectivity and minimal byproduct formation.

Despite these promising developments, challenges remain in the clinical translation of 2-Bromo-4-(2,2-difluorocyclopropyl)thiazole-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate metabolic stability, necessitating further structural modifications to improve its oral bioavailability. Additionally, its potential off-target effects, particularly on cytochrome P450 enzymes, require careful evaluation in preclinical models. Ongoing research aims to address these limitations through rational drug design and formulation strategies, such as prodrug approaches or nanoparticle-based delivery systems.

In conclusion, 2-Bromo-4-(2,2-difluorocyclopropyl)thiazole (CAS: 2751610-95-2) represents a versatile and promising scaffold in modern drug discovery. Its applications span from targeted cancer therapies to novel antimicrobial agents, supported by recent advances in synthetic chemistry and mechanistic understanding. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs, provided that its pharmacokinetic and safety profiles can be further optimized. Future studies should focus on translational research to bridge the gap between bench-scale discoveries and clinical applications.